Methyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate

• IUPAC Name: methyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C12H11NO3/c1-8-3-5-9(6-4-8)11-10(12(14)15-2)13-7-16-11/h3-7H,1-2H3
• InChI Key: FVHHZYPZXJMVFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=CO2)C(=O)OC
• Molecular Formula: C12H11NO3
• DSSTOX Substance ID: DTXSID80535002
• Molecular Weight: 217.22 g/mol
• CAS No.: 89204-96-6

Description

Methyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate is a heterocyclic compound that belongs to the oxazole family. This compound is characterized by a five-membered ring containing one oxygen and one nitrogen atom. The presence of the oxazole ring imparts unique chemical and biological properties to the compound, making it of interest in various fields of research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-methylbenzoyl chloride with glycine methyl ester in the presence of a base, followed by cyclization to form the oxazole ring. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry principles, such as the use of eco-friendly solvents and catalysts, are increasingly being adopted to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

Methyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can lead to the formation of reduced oxazole compounds.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring and the oxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oxazole-4-carboxylic acid derivatives, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

Methyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals

Comparison with Similar Compounds

Similar Compounds

Thiazoles: Compounds with a similar five-membered ring structure but containing sulfur instead of oxygen.

Imidazoles: Compounds with a five-membered ring containing two nitrogen atoms.

Isoxazoles: Compounds with a five-membered ring containing one oxygen and one nitrogen atom, but with different substitution patterns

Uniqueness

Methyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate is unique due to its specific substitution pattern and the presence of the methyl ester group. This structural uniqueness imparts distinct chemical and biological properties, making it valuable for specific applications in research and industry .